Cas no 1479382-12-1 (3-(cycloheptylmethyl)azetidine)

3-(cycloheptylmethyl)azetidine structure
1479382-12-1 structure
Product Name:3-(cycloheptylmethyl)azetidine
CAS No:1479382-12-1
MF:C11H21N
MW:167.29114317894
CID:5841436
PubChem ID:65910487
Update Time:2024-01-13

3-(cycloheptylmethyl)azetidine Chemical and Physical Properties

Names and Identifiers

    • Azetidine, 3-(cycloheptylmethyl)-
    • 3-(Cycloheptylmethyl)azetidine
    • EN300-1847766
    • AKOS015251919
    • CS-0267549
    • 1479382-12-1
    • 3-(cycloheptylmethyl)azetidine
    • Inchi: 1S/C11H21N/c1-2-4-6-10(5-3-1)7-11-8-12-9-11/h10-12H,1-9H2
    • InChI Key: FWUHEXLXMKUIEX-UHFFFAOYSA-N
    • SMILES: N1CC(CC2CCCCCC2)C1

Computed Properties

  • Exact Mass: 167.167399674g/mol
  • Monoisotopic Mass: 167.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.905±0.06 g/cm3(Predicted)
  • Boiling Point: 238.6±8.0 °C(Predicted)
  • pka: 11.23±0.40(Predicted)

3-(cycloheptylmethyl)azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1847766-0.05g
3-(cycloheptylmethyl)azetidine
1479382-12-1
0.05g
$888.0 2023-09-19
Enamine
EN300-1847766-0.1g
3-(cycloheptylmethyl)azetidine
1479382-12-1
0.1g
$930.0 2023-09-19
Enamine
EN300-1847766-0.25g
3-(cycloheptylmethyl)azetidine
1479382-12-1
0.25g
$972.0 2023-09-19
Enamine
EN300-1847766-0.5g
3-(cycloheptylmethyl)azetidine
1479382-12-1
0.5g
$1014.0 2023-09-19
Enamine
EN300-1847766-1.0g
3-(cycloheptylmethyl)azetidine
1479382-12-1
1g
$1299.0 2023-06-02
Enamine
EN300-1847766-2.5g
3-(cycloheptylmethyl)azetidine
1479382-12-1
2.5g
$2071.0 2023-09-19
Enamine
EN300-1847766-5.0g
3-(cycloheptylmethyl)azetidine
1479382-12-1
5g
$3770.0 2023-06-02
Enamine
EN300-1847766-10.0g
3-(cycloheptylmethyl)azetidine
1479382-12-1
10g
$5590.0 2023-06-02
Enamine
EN300-1847766-1g
3-(cycloheptylmethyl)azetidine
1479382-12-1
1g
$1057.0 2023-09-19
Enamine
EN300-1847766-5g
3-(cycloheptylmethyl)azetidine
1479382-12-1
5g
$3065.0 2023-09-19
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk